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Compound of Interest

Compound Name: 4-Allyloxybenzaldehyde

cat. No.: B1266427

An In-depth Technical Guide to 4-Allyloxybenzaldehyde CAS Number: 40663-68-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Allyloxybenzaldehyde, a
versatile organic compound with significant applications in organic synthesis, pharmaceutical
research, and the fragrance industry. This document details its physicochemical properties,
synthesis protocols, key reactions, and safety information, presented for a technical audience.

Physicochemical Properties

4-Allyloxybenzaldehyde is an organic compound featuring a benzaldehyde structure with an
allyloxy group substituted at the para position.[1][2] This bifunctional molecule, possessing both
a reactive aldehyde and an allyl ether group, serves as a valuable building block in synthetic
chemistry.[1] It typically appears as a colorless to light yellow, viscous liquid with a distinct
aromatic odor.[2][3]

Table 1: Physicochemical Data for 4-Allyloxybenzaldehyde
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Property Value Reference
CAS Number 40663-68-1 [2]
Molecular Formula C10H1002 [1][2]
Molecular Weight 162.19 g/mol [1]
Appearance C.olorles§ to' light yellow e
viscous liquid

Boiling Point 150-152 °C at 18 mmHg [31[4]
Density 1.058 g/mL at 25 °C [3114]

Refractive Index (n2°/D)

1.568

[4]

Soluble in organic solvents like

Solubility ethanol and ether; limited [2]
solubility in water.
Flash Point >110 °C (>230 °F) [3]
Synthesis

The most common method for synthesizing 4-Allyloxybenzaldehyde is via the Williamson
ether synthesis. This reaction involves the allylation of 4-hydroxybenzaldehyde.[5]

Experimental Protocol: Synthesis of 4-
Allyloxybenzaldehyde

Objective: To synthesize 4-Allyloxybenzaldehyde from 4-hydroxybenzaldehyde and allyl
bromide.

Materials:
» 4-hydroxybenzaldehyde
e Allyl bromide

e Sodium metal or a suitable base (e.g., potassium carbonate)
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e Anhydrous ethanol

» Dichloromethane (for extraction)

e Sodium hydroxide solution (for neutralization)

Procedure:

» A mixture of 4-hydroxybenzaldehyde (1 equivalent) and a base is prepared in anhydrous
ethanol in a round-bottom flask.[5]

 Allyl bromide (typically in excess, e.g., 3 equivalents) is added to the mixture.[5]

e The reaction mixture is heated to reflux (approximately 78 °C for ethanol) and maintained for
about 24 hours.[1][5]

» Upon completion, the mixture is cooled to room temperature.[1]

e The solvent is typically removed under reduced pressure.

e The residue is partitioned between water and an organic solvent like dichloromethane. The
organic layer is washed, neutralized (e.g., with a dilute NaOH solution), and dried.[1]

e The crude product is purified, often by vacuum distillation, to yield 4-Allyloxybenzaldehyde
as a light yellow liquid.[5] Yields of around 85-89% have been reported.[5]
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Synthesis workflow for 4-Allyloxybenzaldehyde.

Spectroscopic Data
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Characterization of 4-Allyloxybenzaldehyde is typi
spectroscopic methods.

cally performed using standard

Table 2: Spectroscopic Data for 4-Allyloxybenzaldehyde

Technique Observed Features

Signals corresponding to aldehydic (9-10 ppm,

1H NMR singlet), aromatic (6.5-8.5 ppm), vinyl, and allylic

protons are expected.[6]

Peaks for carbonyl carbon, aromatic carbons,

13C NMR and c

arbons of the allyloxy group would be

present.

Characteristic absorption bands include: a C=0

stretc

h for the aldehyde (~1700 cm~—1), C-H

IR Spectroscopy stretches for the aldehyde (~2830-2695 cm~1),
aromatic C-H stretches (~3100-3000 cm~1), and
C-O-C ether linkage bands (~1002 cm~1).[5][6]

The molecular ion peak [M*] is observed at m/z

Mass Spectrometry = 162, corresponding to the molecular mass of

the compound.[5]

Applications and Reactions

The dual functionality of 4-Allyloxybenzaldehyde makes it a valuable intermediate in various

synthetic pathways.

Key Applications:

o Organic Synthesis: It is a precursor for synthesizing more complex molecules, such as

polymers and functional materials.[1] A notable use is in the synthesis of chalcones, which

are known for their diverse biological activities.[1]

o Pharmaceutical Research: The compound serves as a starting material for developing new

pharmaceutical agents.[1] Its derivatives have been investigated for their antioxidant

properties, attributed to their ability to scavenge free radicals.[1][5]

© 2025 BenchChem. All rights reserved. 5

/10 Tech Support


https://www.benchchem.com/product/b1266427?utm_src=pdf-body
https://www.benchchem.com/product/b1266427?utm_src=pdf-body
https://www.orgchemboulder.com/Spectroscopy/specttutor/ex7.shtml
https://sphinxsai.com/2016/ch_vol9_no8/2/(594-599)V9N8CT.pdf
https://www.orgchemboulder.com/Spectroscopy/specttutor/ex7.shtml
https://sphinxsai.com/2016/ch_vol9_no8/2/(594-599)V9N8CT.pdf
https://www.benchchem.com/product/b1266427?utm_src=pdf-body
https://www.smolecule.com/products/s663090
https://www.smolecule.com/products/s663090
https://www.smolecule.com/products/s663090
https://www.smolecule.com/products/s663090
https://sphinxsai.com/2016/ch_vol9_no8/2/(594-599)V9N8CT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Flavor and Fragrance Industry: Due to its aromatic nature, it is used in the formulation of
perfumes and flavoring agents.[1]

4-Allyloxybenzaldehyde
Application Fields

Organic Synthesis Pharmaceuticals Fragrance Industry

Chalcone Synthesis Polymer Precursor Antioxidant Research Drug Development

Click to download full resolution via product page

Applications of 4-Allyloxybenzaldehyde.

Claisen Rearrangement

The allyl ether group can undergo a thermal or acid-catalyzed Claisen rearrangement. This
reaction is a powerful tool in organic synthesis for forming a C-C bond, converting the ether into
an ortho-allyl phenol. In this case, 4-allyloxybenzaldehyde rearranges to form 3-allyl-4-
hydroxybenzaldehyde.
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Claisen rearrangement of 4-Allyloxybenzaldehyde.

Safety and Handling

4-Allyloxybenzaldehyde is classified as an irritant and requires careful handling to avoid

exposure.

Table 3: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1266427?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266427?utm_src=pdf-body
https://www.benchchem.com/product/b1266427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category Code Statement
Hazard H315 Causes skin irritation.[7][8]
Causes serious eye irritation.
H319
[718]
May cause an allergic skin
H317 _
reaction.[8]
Wear protective
Precautionary P280 gloves/protective clothing/eye
protection/face protection.[7]
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[7]

P501

Dispose of contents/container
to an approved waste disposal
plant.[9]

Handling Recommendations:

» Engineering Controls: Work in a well-ventilated area, preferably in a fume hood, to minimize

inhalation of vapors.[7]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles (compliant with EN 166) are required.[7]

o Hand Protection: Wear suitable chemical-resistant gloves.[7]

o Skin and Body Protection: A lab coat and appropriate protective clothing should be worn to

prevent skin contact.[7]
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o First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[9]

o Skin Contact: Wash off immediately with soap and plenty of water. If irritation or a rash
occurs, seek medical advice.[9]

o Ingestion: Rinse mouth with water and seek immediate medical attention.[9]

o Storage: Store in a cool, well-ventilated place.[9] The compound may be air-sensitive.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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